Cas no 162100-45-0 (1H-Indole,4-chloro-2,3-dihydro-5-methyl-)

• Product Name: 1H-Indole,4-chloro-2,3-dihydro-5-methyl-
• CAS No: 162100-45-0
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• CID: 109900
• PubChem ID: 18940887
• Update Time: 2025-06-26

1H-Indole,4-chloro-2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,4-chloro-2,3-dihydro-5-methyl-
• 4-chloro-5-methyl-2,3-dihydro-1H-indole
• 1H-Indole,4-chloro-2,3-dihydro-5-methyl
• 4-chloro-5-methylindoline
• 162100-45-0
• AKOS006314885
• SCHEMBL8526283
• DTXSID50596685

• Inchi： 1S/C9H10ClN/c1-6-2-3-8-7(9(6)10)4-5-11-8/h2-3,11H,4-5H2,1H3
• InChI Key： UGAVPOYPEZYPDX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC2=C1CCN2

Computed Properties

• Exact Mass: 167.05000
• Monoisotopic Mass: 167.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.75440

Additional information on 1H-Indole,4-chloro-2,3-dihydro-5-methyl-

4-Chloro-2,3-Dihydro-5-Methyl-1H-Indole: A Comprehensive Overview

The compound 4-chloro-2,3-dihydro-5-methyl-1H-indole (CAS No. 162100-45-0) is a structurally unique indole derivative with significant potential in various fields of chemistry and pharmacology. Indole derivatives have long been of interest to researchers due to their diverse biological activities and structural versatility. This particular compound, with its chloro and methyl substituents, exhibits intriguing properties that make it a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anticancer agents. The chlorine substituent at the 4-position of the indole ring is known to enhance the compound's lipophilicity, which can improve its bioavailability. Additionally, the methyl group at the 5-position contributes to steric effects that may influence the compound's interaction with biological targets. These structural features make 4-chloro-2,3-dihydro-5-methyl-1H-indole a promising candidate for further exploration in medicinal chemistry.

One of the most exciting developments involving this compound is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated that 4-chloro-2,3-dihydro-5-methyl-1H-indole can serve as a versatile building block for constructing complex molecular frameworks. For instance, its participation in palladium-catalyzed cross-coupling reactions has enabled the creation of novel bioactive molecules with potential applications in treating neurodegenerative diseases. These findings underscore the importance of this compound in advancing modern synthetic methodologies.

In terms of biological activity, 4-chloro-2,3-dihydro-5-methyl-1H-indole has shown selective inhibition against certain enzymes associated with inflammatory processes. This property suggests its potential as an anti-inflammatory agent. Furthermore, recent computational studies have revealed that this compound exhibits favorable pharmacokinetic profiles, indicating its suitability for systemic administration. Such insights are critical for guiding preclinical studies and subsequent drug development efforts.

The synthesis of 4-chloro-2,3-dihydro-5-methyl-1H-indole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the indole ring through a Friedländer-type cyclization followed by selective substitution reactions to introduce the chloro and methyl groups. The optimization of these steps has significantly improved the overall yield and purity of the compound, making it more accessible for large-scale production.

Another area where 4-chloro-2,3-dihydro-5-methyl-1H-indole has garnered attention is in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Preliminary experiments have demonstrated that this compound exhibits desirable charge transport characteristics, which could be exploited in next-generation electronic materials.

In conclusion, 4-chloro-2,3-dihydro-5-methyl-1H-indole (CAS No. 162100-45